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Compound of Interest

Compound Name: Dihydrocarminomycin

CAS No.: 62182-86-9

Cat. No.: B1670587

Get Quote

Introduction & Scope
Dihydrocarminomycin (DHC), chemically known as 13-dihydrocarminomycin, is a critical

anthracycline metabolite and process-related impurity found in the fermentation broths of

Streptomyces peucetius and in the synthesis of semi-synthetic anthracyclines like Epirubicin

and Idarubicin. Structurally, it is the 13-dihydro derivative of Carminomycin (4-

demethyldaunorubicin).

In High-Performance Liquid Chromatography (HPLC), DHC serves as a vital Reference

Standard (RS) for:

Impurity Profiling: Quantifying trace levels of DHC in Carminomycin or Daunorubicin APIs.

Metabolic Studies: Monitoring the reduction of the C-13 ketone in biological matrices.

Process Control: Evaluating the efficiency of purification steps during anthracycline

biosynthesis.
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This guide provides a validated protocol for handling, preparing, and utilizing

Dihydrocarminomycin as a reference standard, addressing its specific physicochemical

challenges such as photosensitivity and adsorption issues.

Physicochemical Profile & Handling
Dihydrocarminomycin is an anthracycline antibiotic.[1][2][3] Its stability is compromised by

light, heat, and alkaline pH.

Property Specification Implication for HPLC

CAS Number 62182-86-9 Verification of CoA.

Molecular Formula C₂₆H₂₉NO₁₀ MW = 515.51 g/mol .

Appearance Red-orange crystalline powder
Visual inspection required

before weighing.

Solubility
Soluble in MeOH, DMSO;

slightly soluble in H₂O

Dissolve in organic solvent

first, then dilute.

pKa ~7.6 (Phenolic), ~8.2 (Amino)

Mobile phase pH must be

acidic (< 4.0) to suppress

ionization and prevent tailing.

Sensitivity Photosensitive; Hygroscopic
Handle under yellow light;

Store at -20°C desicated.

Handling Precautions
Adsorption: Anthracyclines adhere to glass surfaces. Use silanized glass or polypropylene

containers for low-concentration standards (< 10 µg/mL).

Safety: DHC is a cytotoxic agent. All preparation must occur in a biological safety cabinet

(Class II).

Method Development Strategy
The separation of DHC from structurally similar analogs (Carminomycin, Daunorubicin,

Doxorubicin) requires a Reverse Phase (RP) mode with careful pH control.
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Mobile Phase Chemistry
Acidic Modifier: Use Phosphoric Acid or Formic Acid to adjust pH to 2.0–3.0. This protonates

the amino group and suppresses the ionization of phenolic groups, ensuring sharp peaks.

Organic Modifier: Acetonitrile (ACN) is preferred over Methanol for lower backpressure and

sharper peaks, though Methanol provides different selectivity for glycosidic impurities.

Detection
Fluorescence (Preferred): Ex: 480 nm / Em: 560 nm. High sensitivity for trace impurities.

UV-Vis: 254 nm (universal) or 495 nm (specific to the quinone chromophore).

Detailed Experimental Protocol
Reagents and Materials

Reference Standard: Dihydrocarminomycin (>95% purity).

Solvents: HPLC Grade Acetonitrile, Methanol, Milli-Q Water.

Buffer: Ammonium Formate or Phosphoric Acid (85%).

Column: C18, 4.6 x 150 mm, 3.5 µm or 5 µm (e.g., Waters Symmetry or Agilent Zorbax).

Preparation of Standards
Stock Solution (1.0 mg/mL):

Accurately weigh 5.0 mg of Dihydrocarminomycin into a 5 mL amber volumetric flask.

Dissolve in 2 mL of Methanol (sonicate briefly if needed, < 30 sec).

Dilute to volume with Mobile Phase A.

Storage: Stable for 1 week at -20°C.

Working Standard (50 µg/mL):
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Dilute 500 µL of Stock Solution to 10 mL with Mobile Phase A.

Use immediately.

Chromatographic Conditions
Parameter Setting

Column Temp 30°C ± 1°C

Flow Rate 1.0 mL/min

Injection Vol 10–20 µL

Mobile Phase A 0.05% Phosphoric Acid in Water (pH ~2.2)

Mobile Phase B Acetonitrile

Gradient
Time (min): 0 -> 20 -> 25 -> 26 -> 35%B: 20 ->

40 -> 60 -> 20 -> 20

Detection Fluorescence: Ex 480 nm, Em 560 nm

System Suitability Criteria (SST)
Before analyzing samples, inject the Working Standard 5 times.

Precision: %RSD of peak area ≤ 2.0%.

Tailing Factor: 0.8 ≤ T ≤ 1.5.

Resolution (Rs): If analyzing a mixture, Rs between Dihydrocarminomycin and

Carminomycin must be ≥ 2.0.

Note: Dihydrocarminomycin (more polar due to C-13 hydroxyl) typically elutes before

Carminomycin (C-13 ketone).

Visualizing the Pathway & Workflow
Anthracycline Metabolic Relationship
Understanding the structural relationship is key to identifying peaks in fermentation broth.
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Caption: Metabolic relationship showing Dihydrocarminomycin as the reduced metabolite of

Carminomycin. The separation of these two is the critical system suitability test.

Reference Standard Qualification Workflow
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Receipt of DHC Standard

Identity Verification
(IR, MS, or CoA check)

Solubility Test
(Dissolve in MeOH)

Dilution with Mobile Phase
(Prevents precipitation)

System Suitability Test
(Resolution > 2.0)

Fail (Re-prep)

Sample Analysis

Pass

Click to download full resolution via product page

Caption: Step-by-step workflow for qualifying and using the Dihydrocarminomycin reference

standard in routine analysis.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Peak Tailing Interaction with silanols
Increase buffer concentration;

Ensure pH < 3.0.

Peak Broadening Metal chelation

Use high-purity silica columns;

Add 0.1 mM EDTA to mobile

phase.

Retention Shift Temperature fluctuation

Thermostat the column

compartment (essential for

anthracyclines).

Low Recovery Adsorption to vial
Switch to polypropylene vials

or silanized glass inserts.

Extra Peaks Photodegradation
Protect all solutions from light

(wrap flasks in foil).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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